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Compound of Interest

Compound Name: GSK329

Cat. No.: B15611421 Get Quote

For laboratory professionals engaged in drug discovery and development, the responsible

management and disposal of chemical compounds are paramount to ensuring a safe research

environment and maintaining environmental compliance. This guide provides detailed, step-by-

step procedures for the proper disposal of GSK329, a potent and selective TNNI3K inhibitor.

While a specific Safety Data Sheet (SDS) with explicit disposal instructions for GSK329 is not

publicly available, the following protocols are based on established best practices for the

disposal of potent, biologically active research chemicals and urea-based compounds.

It is imperative that all disposal activities comply with local, state, and federal regulations, in

addition to your institution's specific Environmental Health and Safety (EHS) protocols.

Summary of GSK329 Properties for Safe Handling and
Disposal
The following table summarizes key data for GSK329 relevant to its handling and disposal.
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Parameter Guideline Citation

Chemical Name GSK329

Molecular Formula C19H14Cl2F3N5O2

Molecular Weight 472.25 g/mol

Physical State Solid

Solubility

Soluble in DMSO (up to 100

mM) and ethanol (up to 20

mM).

Storage Store at -20°C.

Waste Classification
Should be treated as

hazardous chemical waste.

Incompatible Materials Strong oxidizing agents. [1]

Personal Protective Equipment

(PPE)

Chemical safety goggles, nitrile

gloves, and a fully-buttoned

lab coat.

[1]

Experimental Protocols: Step-by-Step Disposal
Procedures
The proper disposal of GSK329 requires segregating waste into three distinct streams: unused

or expired solid compound, solutions containing GSK329, and contaminated laboratory

materials.

Disposal of Unused or Expired Solid GSK329
This procedure applies to the original compound in its solid, powdered form.

Step 1: Containerization Place the original vial or container of solid GSK329 into a larger,

sealable, and chemically compatible waste container (e.g., a polyethylene container).[2] This

secondary containment prevents accidental release.
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Step 2: Labeling The outer container must be clearly and securely labeled. As soon as the

waste is added, affix a "Hazardous Waste" label.[1] The label must include:

The chemical name: "GSK329"

The words "Hazardous Waste"

The approximate quantity of the compound

The date the waste was first added to the container

Step 3: Storage Store the labeled waste container in a designated, well-ventilated hazardous

waste accumulation area. Ensure it is stored away from incompatible materials, particularly

strong oxidizing agents.[1]

Step 4: Final Disposal Arrange for the collection of the waste container by your institution's

EHS office or a licensed hazardous waste disposal contractor. Complete any required

chemical waste collection forms as per your institution's procedures.[2]

Disposal of GSK329 Solutions
This procedure applies to solutions of GSK329, typically in solvents like DMSO or ethanol.

Step 1: Waste Collection Collect all solutions containing GSK329 in a dedicated, sealed, and

shatter-proof waste container that is compatible with the solvent used. Never mix different

solvent wastes unless explicitly permitted by your EHS office.

Step 2: Labeling Label the waste container as "Hazardous Waste" and clearly identify its

contents, including:

The chemical name: "GSK329"

The solvent used (e.g., "in DMSO")

The approximate concentration of GSK329

An estimate of the volume of the solution
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Step 3: Storage Store the liquid waste container in a designated hazardous waste area with

appropriate secondary containment to prevent spills.

Step 4: Final Disposal Contact your institution's EHS office to schedule a pickup for the

hazardous liquid waste. Do not pour any solution containing GSK329 down the drain.

Disposal of Contaminated Materials
This procedure applies to any materials that have come into contact with GSK329, such as

gloves, pipette tips, weighing papers, and bench paper.

Step 1: Segregation Collect all solid materials contaminated with GSK329 in a dedicated,

sealed plastic bag or a lined, sealable container.

Step 2: Labeling Label the bag or container as "Hazardous Waste - Solid" and specify

"Contaminated with GSK329."

Step 3: Disposal Dispose of this solid waste through your institution's hazardous waste

program. Do not place these materials in the regular or biohazardous trash.

Visualizing the Disposal Workflow
The following diagrams illustrate the logical flow and key decision points for the proper disposal

of GSK329.
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Start: Identify GSK329 Waste

Determine Waste Form

Solid Waste Path Liquid Waste Path Contaminated Material Path

Final Disposal

GSK329 requires disposal

What is the form of the waste?

Unused/Expired Solid GSK329

Solid

GSK329 Solution (e.g., in DMSO)

Liquid

Contaminated Labware
(Gloves, Tips, etc.)

Contaminated
Material

Place in labeled, sealed
hazardous waste container

Store in designated
hazardous waste area

Collect in compatible, labeled
hazardous liquid waste container

Collect in a separate, labeled
hazardous solid waste bag/container

Arrange for pickup by EHS
or licensed contractor
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Prerequisites
Disposal Actions Compliance Check

Wear Appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Collect Waste
in Compatible Container

Label as 'Hazardous Waste'
with Chemical Name & Date

Segregate from
Incompatible Materials

Store in Designated
EHS Waste Area

Contact EHS for Pickup
and Final Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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